3-Oxo-3-(2-(trifluoromethoxy)phenyl)propanenitrile
Overview
Description
“3-Oxo-3-(2-(trifluoromethoxy)phenyl)propanenitrile” is a chemical compound with the molecular formula C10H6F3NO2 . It has a molecular weight of 229.16 . The compound is also known as TFMPN.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H6F3NO2/c11-10(12,13)16-9-4-2-1-3-7(9)8(15)5-6-14/h1-4H,5H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” appears as a light yellow liquid .Scientific Research Applications
Synthesis and Chemical Reactions
A study demonstrated the synthesis of 3-(polyfluoroalkyl)propane-1,2,3-trione 2-oximes , elaborating on a direct synthesis approach from corresponding lithium 3-(polyfluoroalkyl)-1,3-diketonates using sodium nitrite/acetic acid under mild conditions. This synthesis showcases the chemical reactivity and potential for creating complex fluorinated compounds for further application in synthetic chemistry (Filyakova et al., 2017).
Catalysis and Material Science
Research into the phenyl-to-oxo migration in electrophilic rhenium(VII) dioxo complexes revealed insights into oxidation processes and the potential for developing new catalytic systems. This study provides a foundation for understanding complex catalytic mechanisms involving oxo migrations and their implications for material science and catalysis (Brown & Mayer, 1996).
Advanced Materials and Polymers
A publication on low viscosity dimethacrylate comonomer compositions for dental composites addressed the impact of dilution on polymerization and physical properties. This research contributes to the development of novel dental materials with improved properties, emphasizing the role of chemical synthesis in advancing material science (Pereira et al., 2002).
Organic Synthesis Enhancements
In another study, dialkyl 2-(1-cyano-2-oxo-1-phenyl-alkyl)-3-(triphenyl-λ5-phosphanylidene)-succinates were synthesized, illustrating the compound's utility in producing highly-functionalized salt-free ylides. This research underlines the compound's versatility in organic synthesis, offering pathways to create complex organic molecules (Yavari et al., 2004).
Application in Organic Chemistry
The applications of trifluoromethanesulfonic anhydride in organic synthesis were reviewed, showcasing its utility in activating and converting various compounds. This comprehensive review highlights the compound's significance in facilitating complex synthetic transformations, demonstrating its broad applicability in organic chemistry (Qin, Cheng, & Jiao, 2022).
Safety and Hazards
The safety information for “3-Oxo-3-(2-(trifluoromethoxy)phenyl)propanenitrile” can be found in its Material Safety Data Sheet (MSDS) . It’s important to handle this compound with care, using appropriate personal protective equipment, and to avoid ingestion, inhalation, and contact with skin or eyes .
properties
IUPAC Name |
3-oxo-3-[2-(trifluoromethoxy)phenyl]propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3NO2/c11-10(12,13)16-9-4-2-1-3-7(9)8(15)5-6-14/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOKGOUOTDCESI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CC#N)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601241100 |
Source
|
| Record name | β-Oxo-2-(trifluoromethoxy)benzenepropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601241100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
914636-80-9 |
Source
|
| Record name | β-Oxo-2-(trifluoromethoxy)benzenepropanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=914636-80-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | β-Oxo-2-(trifluoromethoxy)benzenepropanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601241100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-Nepsilon-tetradecanoyl-L-lysine](/img/structure/B1648958.png)
![N-(3-acetylphenyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide](/img/structure/B1648964.png)
![Methyl 3-[(4-bromobenzoyl)(methyl)amino]-2-thiophenecarboxylate](/img/structure/B1648965.png)
![N-{3-[4-Amino-2-(trifluoromethyl)phenoxy]-phenyl}acetamide](/img/structure/B1648967.png)
![[2-(2-Chlorophenoxy)ethyl]methyl-cyanocarbonimidodithioate](/img/structure/B1648974.png)
![[3-(4-Fluorophenoxy)propyl]methyl-cyanocarbonimidodithioate](/img/structure/B1648975.png)
![(2-Chloro-6-fluorobenzyl) [2-(2,3-dimethylphenoxy)ethyl]cyanocarbonimidodithioate](/img/structure/B1648976.png)
![[2-(2,4-Dichlorophenoxy)ethyl]methyl-cyanocarbonimidodithioate](/img/structure/B1648995.png)